Cas no 149978-43-8 (1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 149978-43-8
• MF: C₅H₆F₃N₃
• MW: 165.116450786591
• MDL: MFCD06805773
• CID: 1325432
• PubChem ID: 19623303
• Update Time: 2025-07-02

1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-methyl-3-(trifluoromethyl)-
• 2-methyl-5-(trifluoromethyl)pyrazol-3-amine
• 1-Methyl-3-(trifluoromethyl)-1h-pyrazol-5-amine
• 2-Methyl-5-trifluoroMethyl-2H-pyrazol-3-ylaMine
• 1-methyl-3-(trifluoromethyl)pyrazole-5-ylamine
• OLHYDPWIFFDQPA-UHFFFAOYSA-N
• STK350284
• SBB023113
• AK177373
• AM803245
• ST45133953
• 1-Methyl-3-(trifluoromethyl)-1H-pyr
• SCHEMBL574076
• F8885-5642
• CS-0038830
• MFCD06805773
• AKOS000314755
• FS-2348
• DB-097968
• Z385401380
• DTXSID20599143
• BBL040397
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylamine
• SY083252
• 149978-43-8
• EN300-40258
• DTXCID80549902
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

• MDL： MFCD06805773
• Inchi： 1S/C5H6F3N3/c1-11-4(9)2-3(10-11)5(6,7)8/h2H,9H2,1H3
• InChI Key： OLHYDPWIFFDQPA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 165.05148
• Monoisotopic Mass: 165.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 0.8

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

Research Brief on 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 149978-43-8)

The compound 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 149978-43-8) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine as a key intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable scaffold for designing novel pharmaceuticals. Researchers have explored its utility in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The research team employed a multi-step synthetic route starting from commercially available materials, with 149978-43-8 serving as a crucial intermediate. Their findings revealed improved target specificity and reduced off-target effects compared to previous generation inhibitors.

In the field of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters reported the development of novel pyrazole derivatives incorporating 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine. These compounds exhibited potent activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the low micromolar range. The study attributed this enhanced activity to the compound's ability to disrupt bacterial cell wall synthesis.

From a synthetic chemistry perspective, advancements in the production of 149978-43-8 have been achieved through optimized catalytic processes. A 2024 paper in Organic Process Research & Development described a novel continuous-flow synthesis method that improved yield (85%) and reduced reaction time compared to traditional batch processes. This innovation has significant implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's pharmacokinetic properties have also been investigated in preclinical studies. Research published in European Journal of Pharmaceutical Sciences demonstrated favorable absorption and distribution characteristics when 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine was incorporated into drug candidates. The trifluoromethyl group was found to enhance blood-brain barrier penetration in animal models, suggesting potential applications in central nervous system disorders.

Current challenges in the field include optimizing the compound's metabolic stability and reducing potential toxicity in certain derivatives. Ongoing research is exploring structural modifications to address these limitations while preserving the compound's beneficial properties. Several pharmaceutical companies have included 149978-43-8 derivatives in their development pipelines, with preclinical trials showing promising results for various therapeutic indications.

In conclusion, 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 149978-43-8) represents a valuable chemical entity with diverse applications in drug discovery. Recent advances in its synthesis, biological evaluation, and therapeutic potential position it as an important focus area for future pharmaceutical research. Continued investigation into structure-activity relationships and mechanism of action will likely yield additional insights and novel applications for this versatile compound.